Cas no 646068-11-3 (Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester)
646068-11-3 structure
Product Name:Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester
CAS No:646068-11-3
MF:C14H18O2
MW:218.291524410248
CID:421236
PubChem ID:71379435
Update Time:2025-04-19
Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester
- 3-(4-methylphenyl)prop-2-enyl butanoate
- 646068-11-3
- DTXSID00802001
- 3-(4-Methylphenyl)prop-2-en-1-yl butanoate
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- Inchi: 1S/C14H18O2/c1-3-5-14(15)16-11-4-6-13-9-7-12(2)8-10-13/h4,6-10H,3,5,11H2,1-2H3
- InChI Key: RPSHMACOHWGERP-UHFFFAOYSA-N
- SMILES: O(CC=CC1C=CC(C)=CC=1)C(CCC)=O
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
646068-11-3 (Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester) Related Products
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